Benzyl Alcohol Benzyl Alcohol Benzyl alcohol appears as a clear colorless liquid with a pleasant odor. Slightly denser than water. Flash point 194 °F. Boiling point 401 °F. Contact may irritate skin, eyes, and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.
Benzyl alcohol is an aromatic alcohol that consists of benzene bearing a single hydroxymethyl substituent. It has a role as a solvent, a metabolite, an antioxidant and a fragrance.
Benzyl alcohol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Benzyl alcohol is a Pediculicide.
Benzyl Alcohol is a natural product found in Camellia sinensis, Nymphaea rudgeana, and other organisms with data available.
benzyl alcohol is a metabolite found in or produced by Saccharomyces cerevisiae.
A colorless liquid with a sharp burning taste and slight odor. It is used as a local anesthetic and to reduce pain associated with LIDOCAINE injection. Also, it is used in the manufacture of other benzyl compounds, as a pharmaceutic aid, and in perfumery and flavoring.
See also: Benzyl Alcohol; Lidocaine Hydrochloride (component of); Benzyl alcohol; zinc chloride (component of); Benzyl alcohol; pramoxine hydrochloride (component of) ... View More ...
Brand Name: Vulcanchem
CAS No.: 100-51-6
VCID: VC20742338
InChI: InChI=1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2
SMILES: C1=CC=C(C=C1)CO
Molecular Formula: C7H8O
C7H8O
C6H5CH2OH
Molecular Weight: 108.14 g/mol

Benzyl Alcohol

CAS No.: 100-51-6

Cat. No.: VC20742338

Molecular Formula: C7H8O
C7H8O
C6H5CH2OH

Molecular Weight: 108.14 g/mol

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Benzyl Alcohol - 100-51-6

Specification

Description Benzyl alcohol appears as a clear colorless liquid with a pleasant odor. Slightly denser than water. Flash point 194 °F. Boiling point 401 °F. Contact may irritate skin, eyes, and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.
Benzyl alcohol is an aromatic alcohol that consists of benzene bearing a single hydroxymethyl substituent. It has a role as a solvent, a metabolite, an antioxidant and a fragrance.
Benzyl alcohol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Benzyl alcohol is a Pediculicide.
Benzyl Alcohol is a natural product found in Camellia sinensis, Nymphaea rudgeana, and other organisms with data available.
benzyl alcohol is a metabolite found in or produced by Saccharomyces cerevisiae.
A colorless liquid with a sharp burning taste and slight odor. It is used as a local anesthetic and to reduce pain associated with LIDOCAINE injection. Also, it is used in the manufacture of other benzyl compounds, as a pharmaceutic aid, and in perfumery and flavoring.
See also: Benzyl Alcohol; Lidocaine Hydrochloride (component of); Benzyl alcohol; zinc chloride (component of); Benzyl alcohol; pramoxine hydrochloride (component of) ... View More ...
CAS No. 100-51-6
Molecular Formula C7H8O
C7H8O
C6H5CH2OH
Molecular Weight 108.14 g/mol
IUPAC Name phenylmethanol
Standard InChI InChI=1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2
Standard InChI Key WVDDGKGOMKODPV-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CO
Canonical SMILES C1=CC=C(C=C1)CO
Boiling Point 401 °F at 760 mmHg (NTP, 1992)
205.3 °C
205.00 to 206.00 °C. @ 760.00 mm Hg
205 °C
401 °F
Colorform Water-white liquid
Flash Point 213 °F (NTP, 1992)
93 °C
213 °F (closed cup); 220 °F (open cup)
220 °F (105 °C) (open cup)
200 °F (93 °C) (closed cup)
96 °C (205 °F) (Closed cup)
93 °C c.c.
213 °F
Melting Point 4.5 °F (NTP, 1992)
-15..2 °C, 258 K, 5 °F
-15.2 °C
-15 °C
4.5 °F

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